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Compound of Interest

2,4,6,8-Tetramethyl-2,4,6,8-
Compound Name: , ]
tetravinylcyclotetrasiloxane

Cat. No.: B1194404

An In-depth Technical Guide to 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane

This technical guide provides a comprehensive overview of 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane, a versatile organosilicon compound. It is intended for
researchers, scientists, and professionals in drug development and materials science who are
interested in the properties, synthesis, and applications of this compound.

Nomenclature and Synonyms

2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane is known by a variety of names in
scientific literature and commercial products. A comprehensive list of its synonyms is provided
below to aid in literature searches and material sourcing.

Table 1: Synonyms for 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane
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Synonym

1,3,5,7-Tetramethyl-1,3,5,7-tetravinylcyclotetrasiloxane[1]

2,4,6,8-Tetraethenyl-2,4,6,8-tetramethylcyclotetrasiloxane[1][2]

Cyclotetrasiloxane, 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-[1]

2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane[3]

s-tetramethyltetravinylcyclotetrasiloxane[4]

Tetravinyltetramethylcyclotetrasiloxane[4]

Methylvinylcyclosiloxane[4]

TM-TVCS[1]

VMCA4[3]

Physicochemical Properties

The physical and chemical properties of 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane are summarized in the table below. These properties are critical
for its handling, storage, and application in various experimental and industrial settings.

Table 2: Physicochemical Properties
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Property

Value

Molecular Formula

C12H2404Si4[1][2]

Molecular Weight 344.66 g/mol [2][5]

CAS Number 2554-06-5[2][5]

Appearance Clear, colorless liquid[2]
Melting Point -43 to -45 °C (decomposes)[2]
Boiling Point 110-112 °C at 10 mmHg[2][5]
Density 0.997 g/mL at 25 °C[2][5]

Refractive Index

1.434 at 20 °C[2][5]

Purity = 97% (GO)[2]
Flash Point 88 °C (190.4 °F) - closed cup
Solubility Miscible with most organic solvents[6][7]

Storage Conditions

Store at room temperature[2]. Moisture
sensitive[7][8][9].

InChl Key

VMAWODUEPLAHOE-UHFFFAOYSA-N[5]

SMILES String

C[Si]1(O--INVALID-LINK--(O--INVALID-LINK--
(O--INVALID-LINK--(01)C=C)C=C)C=C)C=C[5]

Synthesis and Experimental Protocols

The most common method for the preparation of 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane involves the hydrolysis of methyl vinyl dichlorosilane.[10] A
detailed experimental protocol is outlined below.

Experimental Protocol: Synthesis via Hydrolysis of
Methyl Vinyl Dichlorosilane

This process involves the controlled hydrolysis of methyl vinyl dichlorosilane followed by
cracking of the resulting mixture of cyclic and linear siloxanes.[10]
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Materials:

Methyl vinyl dichlorosilane

Water

Triton TX-100 (surfactant)

Ice-salt bath

Electric heating mantle

2000ml three-necked flask with mechanical stirring

Catalyst (e.g., potassium hydroxide, tetramethylammonium hydroxide)

Procedure:

e Hydrolysis:

Add 800g of water and 500ppm of Triton TX-100 to a 2000ml three-necked flask equipped
with a mechanical stirrer.[10]

Cool the mixture to 15°C using an ice-salt bath.[10]

Slowly add 300g of methyl vinyl dichlorosilane dropwise while maintaining the reaction
temperature between 15-20°C.[10]

After the addition is complete (approximately 6 hours), continue stirring for an additional 2
hours at 15-20°C.[10]

Remove the ice-salt bath and heat the mixture to 58°C with an electric heating mantle
while stirring to promote cyclization.[10]

Cool the reaction mixture and allow the phases to separate into an acid water layer and an
oil layer.[10]

 Purification and Cracking:
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o Wash the oil layer with a salt solution and adjust the pH to separate the hydrolysis
solution.[10]

o Add a catalyst (e.g., potassium hydroxide or tetramethylammonium hydroxide) to the
hydrolysis solution.[10]

o The mixture is then "cracked" under high temperature (160-180°C) and high vacuum (735-
745 mmHg) to yield a mixture of cyclic compounds.[10]

o Fractional Distillation:

o The target compound, 2,4,6,8-tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane, is
obtained by fractional distillation of the mixed cyclic compounds.[10]

o The initial fraction and the residue from the distillation can be recycled for re-cracking to
improve the overall yield.[10]

Hydrolysis Product
(Ol & Acidic Water Layers)

Cracking Purification

=— 246,8° 2,468
Catalyzt Cracking Unit | Mixed Cyclic Compounds Fractional Distillation Sl 26:8-Tetramethyl-2.4,6,8
(e.g., KOH) (160-180°C, High Vacuum) tetravinylcyclotetrasiloxane

J
Recycle
(First Fraction & Residue)
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Caption: Synthesis workflow for 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane.

Applications in Research and Development

2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane is a key building block in silicone

chemistry due to its four reactive vinyl groups.[3] This structure allows for the formation of

highly cross-linked polymers with desirable properties.

Key Application Areas:

Silicone Polymers: It is a crucial monomer for the synthesis of various silicone polymers,
including vinyl silicone fluids, silicone rubbers, and silicone resins.[3]

High-Performance Materials: The ability of its vinyl groups to undergo cross-linking reactions
makes it ideal for creating high-performance materials with enhanced flexibility, durability,
and thermal stability.[2] These materials are used in demanding applications such as
automotive and aerospace components.[2]

Coatings and Sealants: It is used in the formulation of advanced coatings and sealants that
provide excellent water resistance and durability.[2]

Adhesives: This compound enhances the performance of adhesives, leading to strong bonds
between various materials.[2]

Organic Synthesis: It serves as an intermediate in organic synthesis. For example, it is used
in the palladium-catalyzed vinylation of aryl halides to produce styrene derivatives.[4][6][7]

Medical Devices: Its biocompatibility makes it suitable for use in the fabrication of flexible
and durable components for medical devices.[2]

Cosmetics: In the cosmetics industry, it is used to improve the texture and spreadability of
products.[2]
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Caption: Key application areas of 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane.

Safety and Handling

Appropriate safety precautions should be taken when handling 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane. Below is a summary of its hazard information.

Table 3: Hazard and Safety Information
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Category Information
GHS Pictogram GHSO08
Signal Word Danger

H360FD: May damage fertility. May damage the
Hazard Statements

unborn child.
Precautionary Statements P201, P202, P280, P308 + P313, P405, P501
Personal Protective Equipment N95 dust mask, eye shields, gloves
Incompatibilities Acids, bases, and strong oxidizing agents[7]

- ] Moisture[7][8][9], open flames, hot surfaces, and
Conditions to Avoid S
sources of ignition[9].

It is crucial to consult the full Safety Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetravinylcyclotetrasiloxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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